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An In-Depth Technical Guide to the Health and Safety Considerations for Handling 3-
Nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 3-
nitroaniline, a chemical intermediate used in the synthesis of dyes and other organic

compounds.[1] Due to its toxicity, a thorough understanding of its properties and associated

hazards is crucial for personnel in research and development settings.

Physicochemical Properties
3-Nitroaniline is a yellow crystalline solid.[1][2] A summary of its key physicochemical

properties is presented in Table 1.

Table 1: Physicochemical Properties of 3-Nitroaniline
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Property Value Reference

Appearance
Yellow needle-like crystals or

powder
[2][3]

Molecular Formula C₆H₆N₂O₂ [1]

Molecular Weight 138.12 g/mol [1][3]

Melting Point 111-114 °C [2]

Boiling Point 306 °C (decomposes) [1][2]

Flash Point 196 °C [2]

Water Solubility 1.25 g/L at 20 °C [4]

Density 1.4 g/cm³ [3][5]

Vapor Pressure 0.0000956 mmHg at 25 °C [3]

log Kow (Octanol/Water

Partition Coefficient)
1.37 [5]

Toxicological Data
3-Nitroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[4][6] The

primary health concern associated with exposure is methemoglobinemia, a condition where the

iron in hemoglobin is oxidized, rendering it unable to transport oxygen.[3][5][7] This can lead to

cyanosis (blueish discoloration of the skin), headache, dizziness, nausea, and in severe cases,

convulsions and unconsciousness.[5]

Table 2: Acute Toxicity of 3-Nitroaniline
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Route of Exposure Species LD50/LC50 Reference

Oral Rat 535 mg/kg [2][8]

Oral Mouse 308 - 310 mg/kg [2][3]

Oral Guinea Pig 450 mg/kg [2]

Aquatic Toxicity
Zebrafish

(Brachydanio rerio)

LC50 (96 hr)

available, indicates

harm to aquatic life

[3]

Prolonged or repeated exposure may cause damage to organs.[4]

Hazard Identification and Risk Management
A thorough risk assessment should be conducted before handling 3-nitroaniline. This involves

identifying potential hazards and implementing appropriate control measures.

Flammability and Reactivity
3-Nitroaniline is combustible, and finely dispersed particles can form explosive mixtures in air.

[5] It should be kept away from open flames and combustible substances.[5] It can react

violently with strong acids, strong oxidants, and reducing agents.[5]

Occupational Exposure Limits
As of the date of this document, specific occupational exposure limits (OELs) for 3-nitroaniline
have not been established by major regulatory bodies such as OSHA or ACGIH. The NIOSH

Pocket Guide to Chemical Hazards does not have an entry for 3-nitroaniline.[9] However,

OELs have been established for the closely related isomer, p-nitroaniline. As a precautionary

measure, it is recommended to adhere to the OELs for p-nitroaniline when handling 3-
nitroaniline.

Table 3: Occupational Exposure Limits for p-Nitroaniline (for reference)
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Organization Limit Reference

OSHA PEL 6 mg/m³ (1 ppm) TWA [10][11][12]

NIOSH REL 3 mg/m³ TWA [10][12]

ACGIH TLV 3 mg/m³ TWA [10][12]

TWA: Time-Weighted Average over an 8-hour workday.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-nitroaniline.

Eye/Face Protection: Chemical safety goggles or a face shield in combination with breathing

protection are required.[5][6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and protective clothing are

necessary to prevent skin contact.[5][6]

Respiratory Protection: A NIOSH-approved respirator with a particulate filter is required,

especially when handling the powder form or when engineering controls are insufficient to

maintain exposure below recommended limits.[6] Local exhaust ventilation should be used to

minimize inhalation exposure.[5]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3-nitroaniline are not

readily available in the public domain. However, standardized test guidelines from the

Organisation for Economic Co-operation and Development (OECD) are typically followed for

regulatory purposes.

Acute Oral Toxicity (Based on OECD Test Guideline 420)
The acute oral toxicity of a substance is often determined using a fixed-dose procedure.[13][14]

In this method, groups of animals, typically female rats, are administered the test substance at

one of several fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg body weight).[13] The initial

dose is selected based on a preliminary sighting study.[13] Animals are fasted before dosing
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and observed for signs of toxicity and mortality for up to 14 days.[13][15] The study aims to

identify a dose that causes evident toxicity without mortality, which then allows for classification

of the substance according to the Globally Harmonized System (GHS).[13]

Acute Dermal Toxicity (Based on OECD Test Guideline
402)
For assessing acute dermal toxicity, the substance is applied to a small, shaved area of the

skin of the test animals (e.g., rats or rabbits) for 24 hours.[16] A limit test is often performed first

at a dose of 2000 mg/kg body weight.[16] If no mortality is observed, no further testing is

required. If mortality occurs, the test is repeated with different dose groups to determine the

LD50.[16] Animals are observed for signs of toxicity and mortality for 14 days.[16]

Visualizations
Mechanism of Methemoglobinemia
The primary toxic effect of 3-nitroaniline is the induction of methemoglobinemia. The following

diagram illustrates the general mechanism by which oxidizing agents like aniline derivatives

cause this condition.
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Mechanism of Methemoglobinemia

Red Blood Cell
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Caption: Oxidative stress from 3-nitroaniline metabolites converts hemoglobin to

methemoglobin.

Risk Assessment and Control Workflow
The following diagram outlines a logical workflow for assessing and controlling the risks

associated with handling 3-nitroaniline in a laboratory setting.
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Risk Assessment and Control Workflow for 3-Nitroaniline

Risk Assessment

Control Measures

Identify Hazards

Evaluate Risks

Toxicity, Reactivity,
Exposure Routes

Engineering Controls

Implement Controls

Administrative Controls

Fume Hood,
Ventilation

PPE

SOPs, Training

Safe Handling

Gloves, Goggles,
Respirator

Review and Update

Periodically

Click to download full resolution via product page

Caption: A systematic approach to managing the risks of handling 3-nitroaniline.
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Emergency Response for Exposure
This diagram provides a clear workflow for responding to an accidental exposure to 3-
nitroaniline.
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Emergency Response for 3-Nitroaniline Exposure

Immediate Actions

First Aid Measures

Exposure Occurs

Assess Scene Safety
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Remove Contaminated Clothing
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Move to fresh air.
Provide artificial respiration if needed. Wash with plenty of soap and water. Rinse with water for several minutes. Rinse mouth.

Do NOT induce vomiting.

Seek Immediate Medical Attention

Report Incident

Click to download full resolution via product page

Caption: A workflow for immediate actions following exposure to 3-nitroaniline.
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Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[17] Avoid

generating dust.[17] Do not eat, drink, or smoke in areas where 3-nitroaniline is handled.[6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][17]

Store away from incompatible materials such as strong acids, strong bases, and oxidizing

agents.[6]

First Aid Measures
Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[6] If breathing is difficult or has stopped, provide artificial respiration.[4] Seek

immediate medical attention.[4][6]

Skin Contact: Immediately remove all contaminated clothing.[4][18] Wash the affected area

with plenty of soap and water.[6] Seek immediate medical attention.[4][6]

Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses if

present and easy to do.[5] Continue rinsing. Seek medical advice if irritation persists.[4]

Ingestion: Rinse mouth with water.[6] Do NOT induce vomiting.[6] Seek immediate medical

attention.[4][6]

Environmental Hazards
3-Nitroaniline is harmful to aquatic life with long-lasting effects.[4][18] Avoid release to the

environment.[6] All waste materials should be disposed of in accordance with local, state, and

federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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